Cas no 2411313-25-0 (N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yl)prop-2-enamide)

• Product Name: N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yl)prop-2-enamide
• CAS No: 2411313-25-0
• MF: C₁₂H₁₂FNO₃S
• MW: 269.29198551178
• CID: 5379868
• PubChem ID: 146102804
• Update Time: 2025-10-29

N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Fluoro-3,4-dihydro-1,1-dioxido-2H-1-benzothiopyran-4-yl)-2-propenamide
• N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yl)prop-2-enamide

• Inchi： 1S/C12H12FNO3S/c1-2-12(15)14-10-5-6-18(16,17)11-4-3-8(13)7-9(10)11/h2-4,7,10H,1,5-6H2,(H,14,15)
• InChI Key： VASCPGGRRUEMIJ-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC(F)=CC=C2S(=O)(=O)CC1)(=O)C=C

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.2±50.0 °C(Predicted)
• pka: 13.21±0.20(Predicted)

Additional information on N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-yl)prop-2-enamide

N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6-benzothiopyran-4-yl)prop-2-enamide: A Comprehensive Overview

The compound N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6-benzothiopyran-4-yl)prop-2-enamide (CAS No. 2411313-25-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiopyrans, which are known for their unique structural properties and versatile applications. The presence of a fluoro substituent at the 6-position and a propenamide group further enhances its functional diversity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzothiopyrans in the development of advanced materials, particularly in the realm of optoelectronics. The benzothiopyran core is known for its ability to form stable charge-transfer complexes, which are crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of a fluoro substituent at the 6-position has been shown to significantly improve the electronic properties of the molecule, enhancing its ability to act as an electron-deficient component in such devices.

The propenamide group attached to the benzothiopyran ring introduces additional functionality to the molecule. This group is known for its ability to form hydrogen bonds, which can influence the solubility and stability of the compound. Recent research has demonstrated that this feature can be exploited to improve the processability of materials based on this compound, making them more suitable for large-scale manufacturing processes.

One of the most promising applications of N-(6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6-benzothiopyran-4-yl)propenamide lies in its use as a building block for advanced polymers. The molecule's ability to undergo polymerization under mild conditions has been extensively studied, with researchers exploring its potential in creating high-performance polymers for use in electronics and biomedicine. The benzothiopyran core provides a rigid structure that can enhance the mechanical properties of these polymers, while the fluoro substituent contributes to thermal stability.

In addition to its material science applications, this compound has also shown potential in medicinal chemistry. The benzothiopyran framework is known for its ability to modulate biological pathways, and recent studies have explored its role as a scaffold for drug development. The propenamide group has been found to enhance bioavailability, making this compound a valuable lead in the search for new therapeutic agents.

The synthesis of N-(6-fluoro-benzothiopyran)propenamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to prepare this compound, often utilizing transition metal catalysts to facilitate key transformations. These methods have been optimized to ensure high yields and purity, making large-scale production feasible.

From an environmental standpoint, this compound has demonstrated low toxicity and biodegradability under controlled conditions. This makes it an attractive option for applications where environmental impact is a concern. However, further studies are required to fully understand its long-term behavior in various ecosystems.

In conclusion, N-(6-fluoro-benzothiopyran)propenamide (CAS No. 2411313